6-Bromo-3,7-dimethyl-[1,2,4]triazolo[4,3-a]pyridine

• Molecular Formula: C8H8BrN3
• Molecular Weight: 226.07 g/mol
• IUPAC Name: 6-bromo-3,7-dimethyl-[1,2,4]triazolo[4,3-a]pyridine
• InChI: InChI=1S/C8H8BrN3/c1-5-3-8-11-10-6(2)12(8)4-7(5)9/h3-4H,1-2H3
• InChI Key: XHZBTLZHAQNQIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NN=C(N2C=C1Br)C

Description

6-Bromo-3,7-dimethyl-[1,2,4]triazolo[4,3-a]pyridine is a brominated triazolopyridine derivative characterized by a fused triazole-pyridine core substituted with a bromine atom at position 6 and methyl groups at positions 3 and 5. Triazolopyridines are heterocyclic compounds with diverse pharmaceutical and agrochemical applications due to their structural rigidity and ability to interact with biological targets .

Comparison with Similar Compounds

Key Observations :

• Bromine vs.
• Methyl vs. Bulkier Groups : Methyl substituents (C3, C7) reduce steric bulk compared to isopropyl or sulfonamide groups, enhancing membrane permeability .
• Planarity : X-ray data confirm planar triazolopyridine cores in brominated derivatives, facilitating π-π stacking in protein binding pockets .

Antifungal Activity

• High-Activity Compound (4k) : Features a furan ring and acyl hydrazine bridge, with HOMO electrons localized on the triazolopyridine ring. LogP = 2.1 .
• Low-Activity Compound (4c) : Lacks electron density on the triazolopyridine ring; LogP = 3.4. Conformational differences (parallel vs. perpendicular aromatic rings) reduce target binding .

Anticancer Potential

• 6-Bromo-3-(pyridin-3-yl) derivative : Demonstrates selective inhibition of tankyrase (TNKS1), a target in Wnt-signaling-driven cancers .
• Triazole-pyridine hybrids : Show IC₅₀ values <10 μM against breast cancer cell lines (MCF-7) via kinase inhibition .